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Abstract

This technical guide provides a comprehensive overview of the synthesis and manufacturing
methods for the cationic methine dye, Basic Red 15 (C.l. 48016; CAS No. 12217-49-5). The
primary synthesis route involves the condensation of 5-Chloro-1,3,3-trimethyl-2-
methyleneindoline with 3-(Ethyl(4-formyl-3-methylphenyl)amino)propanenitrile. This document
outlines the synthetic pathways for the key precursors, provides a detailed, albeit generalized,
experimental protocol for the final dye synthesis, and presents the available quantitative and
characterization data. The guide aims to serve as a valuable resource for professionals in
research and development.

Introduction

Basic Red 15 is a cationic dye belonging to the methine class, characterized by its vibrant red
hue.[1] It finds applications in the dyeing of acrylic fibers, paper, and inks.[2] The synthesis of
this dye is predicated on the reaction between an electron-rich heterocyclic base and an
aromatic aldehyde, a common strategy for the production of methine dyes. Understanding the
synthesis of Basic Red 15 and its precursors is crucial for process optimization, impurity
profiling, and the development of novel analogues.

Chemical Structure and Properties
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There is some discrepancy in the reported molecular formula for Basic Red 15 in various

databases. However, based on the well-established synthetic precursors, the definitive

molecular formula is C25H29CIN3+ (as the cation), with the final product being a chloride salt.

Table 1: Physicochemical Properties of Basic Red 15

Property Value Reference
CAS Number 12217-49-5 [1]

C.l. Name Basic Red 15 (48016)

Molecular Formula C25H29CI2N3 [1]
Molecular Weight 442.42 g/mol [1]
Appearance Red Powder [2]

Class Methine Dye [1]

Synthetic Pathways

The manufacturing of Basic Red 15 is a multi-step process involving the synthesis of two key

intermediates followed by their condensation and salt formation.
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Final Dye Synthesis
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Caption: Overall synthetic workflow for Basic Red 15.

Synthesis of Precursor 1: 3-(Ethyl(4-formyl-3-
methylphenyl)amino)propanenitrile

This key aldehyde intermediate is synthesized in a two-step process starting from 3-
methylaniline.
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The synthesis of this precursor involves the cyanoethylation of 3-methylaniline followed by
ethylation. A plausible route is the reaction of 3-methylaniline with 3-chloropropanenitrile to
form N-(3-cyanopropyl)-3-methylaniline, which is then ethylated using an appropriate ethylating
agent (e.g., ethyl iodide or diethyl sulfate).

The formyl group is introduced onto the aromatic ring of N-ethyl-N-(3-cyanopropyl)-3-
methylaniline via the Vilsmeier-Haack reaction.[3][4][5][6] This reaction utilizes a Vilsmeier
reagent, typically generated in situ from phosphorus oxychloride (POCI3) and
dimethylformamide (DMF).[7][8] The electron-donating amino group directs the formylation to
the para position.
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Caption: Vilsmeier-Haack formylation pathway.

Synthesis of Precursor 2: 5-Chloro-1,3,3-trimethyl-2-
methyleneindoline

This Fischer's base derivative is a common precursor in dye synthesis. Its synthesis typically
starts from p-chloroaniline and involves a Fischer indole synthesis with methyl isopropyl
ketone, followed by methylation.

Experimental Protocols
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While a specific, detailed experimental protocol for the synthesis of Basic Red 15 is not readily
available in the public domain, a general procedure can be outlined based on known
condensation reactions for methine dyes.

General Protocol for the Synthesis of Basic Red 15

This protocol is a representative procedure and may require optimization.
Reaction:

 In a reaction vessel equipped with a stirrer, thermometer, and reflux condenser, dissolve
equimolar amounts of 5-Chloro-1,3,3-trimethyl-2-methyleneindoline and 3-(Ethyl(4-formyl-3-
methylphenyl)amino)propanenitrile in a suitable solvent such as n-butyl acetate or
dichloromethane.[9]

e Add a catalytic amount (1-3 wt%) of a Lewis acid, such as aluminum chloride (AICIs) or zinc
chloride (ZnClz2), to the reaction mixture.[9]

» Heat the mixture to a temperature between 60-80°C and maintain with stirring for 4-6 hours,
monitoring the reaction progress by a suitable method (e.g., TLC).[9]

o Upon completion of the condensation reaction, the intermediate dye cation is formed.

» To obtain the final product as the chloride salt, the reaction mixture is treated with a source of
chloride ions, if necessary, and the product is precipitated.

Purification:

e The crude product can be purified by recrystallization from a suitable solvent, such as
ethanol, or by column chromatography to achieve a purity of >95%.[9]

Table 2: General Reaction Parameters for Basic Red 15 Synthesis
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Parameter Condition Purpose Reference
Accelerate
Temperature 60-80°C _ o [9]
condensation kinetics
n-Butyl acetate or Enhance solubility of
Solvent ) ) ) [9]
dichloromethane intermediates
AICIz or ZnClz (1-3 Facilitate electrophilic
Catalyst o [9]
wit%) substitution

) ] Ensure complete
Reaction Time 4—6 hours ] [9]
conversion

Characterization Data

Detailed analytical data for Basic Red 15 is scarce. However, some expected characterization
results can be inferred.

Table 3: Expected Analytical Data for Basic Red 15

Technique Expected Results Reference
_ Amax in the range of 500-600
UV-Vis Spectroscopy 9]
nm

Signals corresponding to
methyleneindoline protons (&

1H NMR Spectroscopy ) 9]
2.1-2.3 ppm) and aromatic

protons (6 6.8—7.5 ppm)

A molecular ion peak

corresponding to the cationic
Mass Spectrometry

part of the molecule

(C25H29CIN3+).

Conclusion
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The synthesis of Basic Red 15 is a well-established process in industrial dye chemistry, relying
on the condensation of a Fischer's base derivative with a substituted benzaldehyde. While the
overall synthetic strategy is clear, there is a need for more detailed and publicly available
experimental protocols and comprehensive characterization data to support research and
development activities. The conflicting information regarding the molecular structure in some
databases highlights the importance of relying on synthetic pathways and precursor information
for structural confirmation. This guide provides a foundational understanding of the synthesis
and manufacturing of Basic Red 15, which can be built upon with further empirical studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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